Cas no 1341294-86-7 (1-cyclopentylazetidin-3-amine)
1-cyclopentylazetidin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-cyclopentylazetidin-3-amine
- 3-Azetidinamine, 1-cyclopentyl-
-
- Inchi: 1S/C8H16N2/c9-7-5-10(6-7)8-3-1-2-4-8/h7-8H,1-6,9H2
- InChI Key: JWJPXCIMELZSGU-UHFFFAOYSA-N
- SMILES: N1(C2CCCC2)CC(N)C1
Experimental Properties
- Density: 1.062±0.06 g/cm3(Predicted)
- Boiling Point: 194.0±8.0 °C(Predicted)
- pka: 9.79±0.40(Predicted)
1-cyclopentylazetidin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C152406-100mg |
1-cyclopentylazetidin-3-amine |
1341294-86-7 | 100mg |
$ 135.00 | 2022-06-06 | ||
| TRC | C152406-500mg |
1-cyclopentylazetidin-3-amine |
1341294-86-7 | 500mg |
$ 525.00 | 2022-06-06 | ||
| TRC | C152406-1g |
1-cyclopentylazetidin-3-amine |
1341294-86-7 | 1g |
$ 815.00 | 2022-06-06 | ||
| Life Chemicals | F1908-3123-0.25g |
1-cyclopentylazetidin-3-amine |
1341294-86-7 | 95%+ | 0.25g |
$551.0 | 2023-09-07 | |
| Life Chemicals | F1908-3123-0.5g |
1-cyclopentylazetidin-3-amine |
1341294-86-7 | 95%+ | 0.5g |
$580.0 | 2023-09-07 | |
| Life Chemicals | F1908-3123-1g |
1-cyclopentylazetidin-3-amine |
1341294-86-7 | 95%+ | 1g |
$611.0 | 2023-09-07 | |
| Life Chemicals | F1908-3123-2.5g |
1-cyclopentylazetidin-3-amine |
1341294-86-7 | 95%+ | 2.5g |
$1222.0 | 2023-09-07 | |
| Life Chemicals | F1908-3123-5g |
1-cyclopentylazetidin-3-amine |
1341294-86-7 | 95%+ | 5g |
$1833.0 | 2023-09-07 | |
| Life Chemicals | F1908-3123-10g |
1-cyclopentylazetidin-3-amine |
1341294-86-7 | 95%+ | 10g |
$2566.0 | 2023-09-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1621775-250mg |
1-Cyclopentylazetidin-3-amine |
1341294-86-7 | 98% | 250mg |
¥7835.00 | 2024-08-09 |
1-cyclopentylazetidin-3-amine Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 1-cyclopentylazetidin-3-amine
1-Cyclopentylazetidin-3-amine: A Promising Compound in Medicinal Chemistry
1-Cyclopentylazetidin-3-amine (CAS No. 1341294-86-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds containing a nitrogen atom. The cyclopentyl substituent on the azetidine ring imparts specific chemical and biological properties that make it an intriguing candidate for various pharmaceutical research endeavors.
The structural characteristics of 1-cyclopentylazetidin-3-amine are noteworthy. The azetidine ring is known for its high reactivity and conformational flexibility, which can be exploited in the design of novel drugs. The cyclopentyl group, being a five-membered saturated hydrocarbon ring, adds steric bulk and influences the overall conformational stability of the molecule. This combination of features makes 1-cyclopentylazetidin-3-amine a versatile scaffold for drug discovery and development.
Recent studies have highlighted the pharmacological potential of 1-cyclopentylazetidin-3-amine. One area of particular interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are targets for many approved drugs. Research has shown that 1-cyclopentylazetidin-3-amine can selectively interact with specific GPCRs, potentially leading to the development of new therapeutic agents for conditions such as pain management, neurodegenerative diseases, and psychiatric disorders.
In addition to its receptor modulating properties, 1-cyclopentylazetidin-3-amine has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that 1-cyclopentylazetidin-3-amine may have therapeutic potential in treating inflammatory conditions such as arthritis and inflammatory bowel disease.
The synthesis of 1-cyclopentylazetidin-3-amine involves several steps, including the formation of the azetidine ring and the introduction of the cyclopentyl group. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the use of transition metal catalysts to facilitate ring closure and functional group transformations. The choice of synthetic method can significantly impact the yield, purity, and cost-effectiveness of the final product.
From a pharmacokinetic perspective, 1-cyclopentylazetidin-3-amine exhibits favorable properties that make it suitable for further development as a drug candidate. It has good solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms. Additionally, preliminary studies have shown that it has acceptable oral bioavailability and a reasonable half-life in vivo, suggesting that it can be effectively absorbed and distributed within the body.
However, like any new compound, 1-cyclopentylazetidin-3-amine must undergo rigorous safety evaluations before it can be considered for clinical use. Preclinical toxicology studies are essential to assess its potential adverse effects on various organ systems. These studies typically involve in vitro assays using cell lines and in vivo experiments using animal models to evaluate parameters such as genotoxicity, carcinogenicity, and reproductive toxicity. To date, no major safety concerns have been reported for 1-cyclopentylazetidin-3-amine, but ongoing research is necessary to ensure its long-term safety profile.
In conclusion, 1-cyclopentylazetidin-3-amine (CAS No. 1341294-86-7) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features, coupled with its potential therapeutic benefits, make it an attractive target for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, it is likely that this compound will play an increasingly important role in advancing our understanding of drug design and improving patient outcomes.
1341294-86-7 (1-cyclopentylazetidin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)